Cas no 953754-27-3 (2-amino-2-(4-fluorophenyl)propanenitrile)

• Product Name: 2-amino-2-(4-fluorophenyl)propanenitrile
• CAS No: 953754-27-3
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 1012018
• PubChem ID: 16783921
• Update Time: 2025-04-20

2-amino-2-(4-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-fluorophenyl)propanenitrile
• AKOS000142035
• 953754-27-3

• MDL： MFCD09730646
• Inchi： 1S/C9H9FN2/c1-9(12,6-11)7-2-4-8(10)5-3-7/h2-5H,12H2,1H3
• InChI Key： OZNZBXVVWRAIRB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C#N)(C)N

Computed Properties

• Exact Mass: 164.07497646g/mol
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų